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Compound of Interest

Compound Name: Biotin-YVAD-CMK

Cat. No.: B12389520

This guide provides essential safety, handling, and disposal procedures for Biotin-YVAD-CMK,
a peptide inhibitor of caspase-1. The information is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory operations and proper waste
management. To the best of current knowledge, the hazards of this material have not been
thoroughly investigated, and it should be handled with caution using appropriate protective
equipment.[1]

Chemical and Physical Properties

The following table summarizes the key quantitative data for Biotin-YVAD-CMK.

Property Value Source(s)
Product Name Biotin - Caspase 1 Inhibitor Il [1]
Molecular Formula C32H45CIN6O9S [2]
Molecular Weight 725.25 g/mol [2]
CAS Number 402474-75-3 [2]
Appearance White Powder [3]

N Store at -20°C, desiccated and
Storage Conditions ) [1]
protected from light.
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Immediate Safety and Handling Protocols

Before handling, it is crucial to review the following safety information. Adherence to these
guidelines minimizes risk and ensures a safe laboratory environment.

Hazard Identification

o Potential Health Effects: May be harmful if swallowed or in contact with skin (GHS Hazard
Statements: H303, H313).[1] It may also cause respiratory tract irritation if inhaled.[1]

o Exposure Routes: Primary routes of potential exposure are inhalation, ingestion, and skin or
eye contact.[1]

First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if irritation persists.[1]

o Skin Contact: Immediately wash the affected area with soap and copious amounts of water.
Seek medical attention if irritation occurs.[1]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if pain or irritation
persists.[1]

 Ingestion: If swallowed, wash out the mouth with water. Do NOT induce vomiting. Seek
medical advice.[1]

Personal Protective Equipment (PPE) and Engineering
Controls

» Engineering Controls: Use local exhaust ventilation where the solid is handled as a powder
to prevent accumulation and recirculation of particulates.[1]

o Eye/Face Protection: Wear appropriate chemical safety goggles.

« Skin Protection: Wear protective gloves and a lab coat.
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» Respiratory Protection: If ventilation is inadequate, a suitable respirator should be
considered.

Step-by-Step Disposal Procedures

Disposal of Biotin-YVAD-CMK and associated waste must comply with all applicable federal,
state, and local environmental regulations. Legislation can vary significantly by region;
therefore, each user must consult the laws operating in their area.[1]

Step 1: Identify and Segregate Waste Streams Isolate all materials contaminated with Biotin-
YVAD-CMK. Do not mix with non-hazardous waste. Common waste streams include:

Unused or Expired Product: The original solid compound.

Contaminated Solutions: Any buffers, media, or solvents containing the dissolved compound.

Contaminated Labware: Pipette tips, centrifuge tubes, flasks, and plates that have come into
direct contact with the chemical.

Contaminated PPE: Gloves, disposable lab coats, or other protective gear.

Step 2: Consult Institutional EHS Contact your institution's Environmental Health and Safety
(EHS) department. They will provide specific guidance based on local regulations and
institutional protocols for chemical waste disposal.

Step 3: Package and Label Hazardous Waste

» Solid Waste: Collect unused powder, contaminated labware, and PPE in a designated, leak-
proof hazardous waste container.

» Liquid Waste: Collect contaminated solutions in a separate, sealed, and compatible
hazardous waste container. Do not overfill.

e Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Biotin-YVAD-CMK," and any other components in the mixture. Affix any other labels
required by your EHS office.
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Step 4: Store Waste Securely Store the sealed and labeled hazardous waste container in a
designated satellite accumulation area until it is collected by trained EHS personnel. Ensure
the storage area is secure and away from incompatible materials.

Step 5: Arrange for Pickup and Disposal Follow your institution's procedure to schedule a
pickup of the hazardous waste by the EHS department or their certified contractor. Maintain all
disposal records as required.

Disposal Workflow Diagram
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Biotin-YVAD-CMK Disposal Workflow
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Caption: A workflow for the proper disposal of Biotin-YVAD-CMK waste.
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Experimental Protocol: In Vitro Caspase-1 Inhibition
Assay

This protocol provides a general methodology for using Biotin-YVAD-CMK to inhibit caspase-1
activity in a cell-based assay, a common scenario for generating chemical waste.

Objective: To assess the ability of Biotin-YVAD-CMK to inhibit caspase-1 mediated
inflammatory responses in cell culture.

Materials:

e Cellline (e.g., THP-1 monocytes)

e Cell culture media and supplements

e Lipopolysaccharide (LPS) and ATP (for inflammasome activation)
e Biotin-YVAD-CMK (stock solution prepared in DMSO)

e Phosphate-buffered saline (PBS)

o ELISA kit for IL-1[3 detection

o Sterile multi-well plates, pipette tips, and tubes

Methodology:

o Cell Seeding: Plate THP-1 cells in a multi-well plate at a suitable density and differentiate
into macrophages using PMA for 24-48 hours.

« Inhibitor Pre-treatment: Remove the differentiation media. Add fresh media containing
various concentrations of Biotin-YVAD-CMK (e.g., 20 uM, 40 uM, 80 uM) or a vehicle
control (DMSO) to the cells.[4] Incubate for 1 hour.

e Inflammasome Priming: Add LPS (e.g., 1 ug/mL) to all wells (except the negative control)
and incubate for 3-4 hours to prime the NLRP3 inflammasome.
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» Inflammasome Activation: Add ATP (e.g., 5 mM) to the wells to activate the inflammasome
and induce caspase-1 activity. Incubate for an additional 1-2 hours.

o Sample Collection: After incubation, carefully collect the cell culture supernatant from each
well into sterile microcentrifuge tubes.

o Cytokine Analysis: Quantify the amount of secreted IL-1[3 in the supernatant using a
commercial ELISA kit, following the manufacturer's instructions.

o Data Analysis: Compare the levels of IL-1f3 in the inhibitor-treated groups to the vehicle-
treated control group to determine the inhibitory effect of Biotin-YVAD-CMK.

» Waste Disposal: Following the experiment, dispose of all contaminated media, cell plates,
pipette tips, and tubes according to the step-by-step disposal procedures outlined above.

Signaling Pathway Visualization
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Biotin-YVAD-CMK Mechanism of Action
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Biotin-YVAD-CMK
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Caption: Biotin-YVAD-CMK acts as an irreversible inhibitor of active Caspase-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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